Cas no 5452-62-0 (heptadecane-3,4-dione)

• Product Name: heptadecane-3,4-dione
• CAS No: 5452-62-0
• MF: C₁₇H₃₂O₂
• MW: 268.434785842896
• CID: 941722
• PubChem ID: 227386
• Update Time: 2025-04-19

heptadecane-3,4-dione Chemical and Physical Properties

Names and Identifiers

• heptadecane-3,4-dione
• 3,4-Heptadecanedione
• AC1L5FGE
• AC1Q5BVH
• AG-J-89461
• AR-1E9325
• CTK5A1444
• NSC18949
• NSC-18949
• DTXSID40280864
• 5452-62-0

• Inchi： 1S/C17H32O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-17(19)16(18)4-2/h3-15H2,1-2H3
• InChI Key： UOELRXDXUATFCT-UHFFFAOYSA-N
• SMILES： O=C(C(CC)=O)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 268.24036
• Monoisotopic Mass: 268.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.884
• Boiling Point: 341.7°C at 760 mmHg
• Flash Point: 139.9°C
• Refractive Index: 1.445
• PSA: 34.14
• LogP: 5.23570